Cas no 59870-45-0 (2-Chloro-4-(piperidin-1-yl)quinazoline)

2-Chloro-4-(piperidin-1-yl)quinazoline is a quinazoline derivative featuring a chloro substituent at the 2-position and a piperidin-1-yl group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural framework is valuable for constructing heterocyclic compounds with potential applications in medicinal chemistry, such as kinase inhibitors or other biologically relevant targets. The chloro group enhances reactivity for further functionalization, while the piperidine moiety contributes to improved solubility and binding affinity. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. Suitable for research use in drug discovery and development.

2-Chloro-4-(piperidin-1-yl)quinazoline structure

59870-45-0 structure

Product Name:2-Chloro-4-(piperidin-1-yl)quinazoline

CAS No:59870-45-0

MF:C₁₃H₁₄ClN₃

MW:247.723361492157

MDL:MFCD03692973

CID:1068766

PubChem ID:1882925

Update Time:2025-05-28

2-Chloro-4-(piperidin-1-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-(piperidin-1-yl)quinazoline
- 2-Chlor-4-piperidino-chinazolin
- 2-chloro-4-piperidin-1-yl-quinazoline
- 2chloro-4-piperidinoquinazoline
- STK155515
- MFCD03692973
- SCHEMBL3641468
- 2-Chloro-4-(1-piperidinyl)quinazoline
- DB-355619
- CS-0315775
- DTXSID00365449
- 59870-45-0
- AKOS000423216
- 2-chloro-4-piperidin-1-ylquinazoline
- ALBB-031068
- GNBALDJMASMRGM-UHFFFAOYSA-N
- LS-11199
- MDL： MFCD03692973
- Inchi： 1S/C13H14ClN3/c14-13-15-11-7-3-2-6-10(11)12(16-13)17-8-4-1-5-9-17/h2-3,6-7H,1,4-5,8-9H2
- InChI Key： GNBALDJMASMRGM-UHFFFAOYSA-N
- SMILES： ClC1=NC2C=CC=CC=2C(=N1)N1CCCCC1

Computed Properties

Exact Mass: 247.08800
Monoisotopic Mass: 247.0876252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 29Å²

Experimental Properties

PSA: 29.02000
LogP: 3.33850

2-Chloro-4-(piperidin-1-yl)quinazoline Pricemore >>

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Chemenu	CM215223-1g	2-Chloro-4-(piperidin-1-yl)quinazoline	59870-45-0	95%	1g	$442	2021-08-04
Chemenu	CM215223-5g	2-Chloro-4-(piperidin-1-yl)quinazoline	59870-45-0	95%	5g	$1253	2021-08-04
Chemenu	CM215223-10g	2-Chloro-4-(piperidin-1-yl)quinazoline	59870-45-0	95%	10g	$2136	2021-08-04
abcr	AB529300-500 mg	2-Chloro-4-piperidin-1-ylquinazoline; .	59870-45-0		500MG	€313.80	2023-02-17
abcr	AB529300-1 g	2-Chloro-4-piperidin-1-ylquinazoline; .	59870-45-0		1g	€406.00	2023-07-11
Chemenu	CM215223-1g	2-Chloro-4-(piperidin-1-yl)quinazoline	59870-45-0	95%	1g	$272	2022-12-31
TRC	C386395-10mg	2-Chloro-4-(Piperidin-1-Yl)Quinazoline	59870-45-0		10mg	$ 50.00	2022-06-06
TRC	C386395-50mg	2-Chloro-4-(Piperidin-1-Yl)Quinazoline	59870-45-0		50mg	$ 95.00	2022-06-06
TRC	C386395-100mg	2-Chloro-4-(Piperidin-1-Yl)Quinazoline	59870-45-0		100mg	$ 135.00	2022-06-06
abcr	AB529300-500mg	2-Chloro-4-piperidin-1-ylquinazoline; .	59870-45-0		500mg	€333.00	2025-04-17